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Compound of Interest

Isopropy! 4-Hydroxypiperidine-1-
Compound Name:
carboxylate

cat. No.: B1317551

An In-depth Technical Guide to Isopropyl 4-
Hydroxypiperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl 4-Hydroxypiperidine-1-carboxylate is a heterocyclic organic compound featuring a
piperidine ring functionalized with a hydroxyl group and an N-isopropyl carbamate. Its chemical
structure makes it a valuable building block and intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical industry. The presence of both a protected amine
and a reactive hydroxyl group allows for sequential chemical modifications, making it a versatile
reagent in the construction of active pharmaceutical ingredients (APIs). This guide provides a
comprehensive overview of its chemical properties, synthesis, and applications in drug
development.

Physicochemical Properties

The fundamental properties of Isopropyl 4-Hydroxypiperidine-1-carboxylate are
summarized in the table below. These data are crucial for its handling, characterization, and
use in synthetic chemistry.
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Property Value Reference

Molecular Formula C9H17NO3 [1]

Molecular Weight 187.24 g/mol [1]
propan-2-yl 4-

IUPAC Name hydroxypiperidine-1- [1]
carboxylate

CAS Number 832715-51-2 [1]

4-HYDROXYPIPERIDINE-1-
CARBOXYLIC ACID

Synonyms ISOPROPYL ESTER, 4- [1]
Hydroxy-1-piperidinecarboxylic
acid 1-methylethyl ester

Role in Drug Development

The piperidine scaffold is a common motif in a wide range of biologically active molecules,
including many central nervous system (CNS) drugs.[2][3] Isopropyl 4-Hydroxypiperidine-1-
carboxylate serves as a key intermediate in the synthesis of various therapeutic agents. Its
structure is incorporated into molecules designed to treat neurological and psychiatric
conditions.[3] The related ethyl ester, Ethyl 4-hydroxypiperidine-1-carboxylate, is a known
intermediate in the synthesis of antihistamines and CNS drugs such as antipsychotics and
antidepressants.[2][3] By analogy, the isopropyl variant is also a valuable precursor for creating
novel drug candidates with potentially modulated pharmacokinetic and pharmacodynamic
profiles.

The following diagram illustrates the logical workflow of utilizing Isopropyl 4-
Hydroxypiperidine-1-carboxylate in a typical drug discovery and development pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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